Cas no 1008200-40-5 (4-(Methylsulfanyl)-2-(2-phenylethenesulfonamido)butanoic acid)

• Product Name: 4-(Methylsulfanyl)-2-(2-phenylethenesulfonamido)butanoic acid
• CAS No: 1008200-40-5
• MF: C₁₃H₁₇NO₄S₂
• MW: 315.408381223679
• CID: 5054225
• PubChem ID: 5813897
• Update Time: 2025-11-01

4-(Methylsulfanyl)-2-(2-phenylethenesulfonamido)butanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-(methylsulfanyl)-2-(2-phenylethenesulfonamido)butanoic acid
• MLS000774716
• HMS2731G05
• 4-methylsulfanyl-2-[[(E)-2-phenylethenyl]sulfonylamino]butanoic acid
• NE43306
• SMR000372474
• 4-(methylsulfanyl)-2-{[(E)-2-phenylethene]sulfonamido}butanoic acid
• 4-(Methylsulfanyl)-2-(2-phenylethenesulfonamido)butanoic acid

• Inchi： 1S/C13H17NO4S2/c1-19-9-7-12(13(15)16)14-20(17,18)10-8-11-5-3-2-4-6-11/h2-6,8,10,12,14H,7,9H2,1H3,(H,15,16)/b10-8+
• InChI Key： SCFAIJDLVZQJNW-CSKARUKUSA-N
• SMILES： S(/C=C/C1C=CC=CC=1)(NC(C(=O)O)CCSC)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 8
• Complexity: 422
• XLogP3: 1.9
• Topological Polar Surface Area: 117

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 4-(Methylsulfanyl)-2-(2-phenylethenesulfonamido)butanoic acid

Introduction to 4-(Methylsulfanyl)-2-(2-phenylethenesulfonamido)butanoic acid (CAS No. 1008200-40-5)

4-(Methylsulfanyl)-2-(2-phenylethenesulfonamido)butanoic acid, identified by its Chemical Abstracts Service (CAS) number 1008200-40-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to the class of sulfonamides, which are widely recognized for their diverse biological activities and therapeutic potential. The structural framework of this molecule incorporates a methylsulfanyl group, a phenylethene sulfonamido moiety, and a butanoic acid backbone, each contributing to its unique chemical properties and reactivity.

The presence of the methylsulfanyl group (–SCH₃) at the fourth position of the butanoic acid chain introduces a polar, sulfur-rich region that enhances the compound's solubility in polar solvents and its interaction with biological targets. This feature is particularly relevant in drug design, where solubility and bioavailability are critical factors determining a molecule's efficacy. Additionally, the phenylethene sulfonamido (–SO₂NHC₆H₅) group at the second position introduces aromaticity and a sulfonamide functionality, which is known to exhibit strong binding interactions with biological receptors. These interactions are often exploited in the development of enzyme inhibitors, receptor modulators, and other pharmacologically active agents.

Recent advancements in medicinal chemistry have highlighted the importance of sulfonamide derivatives in addressing various therapeutic challenges. The 4-(Methylsulfanyl)-2-(2-phenylethenesulfonamido)butanoic acid structure exemplifies how combining multiple functional groups can yield compounds with enhanced pharmacological profiles. For instance, studies have demonstrated that sulfonamides can act as competitive inhibitors of enzymes by forming stable hydrogen bonds with key residues in the enzyme's active site. This mechanism has been successfully applied in the development of antibiotics, antiviral agents, and anti-inflammatory drugs.

The butanoic acid moiety at the core of this compound provides a hydrophobic anchor that can interact favorably with lipid-rich environments within cells. This property is particularly relevant for designing membrane-permeable drugs that require efficient cellular uptake. Furthermore, the carboxylic acid group at the terminal position (-COOH) can participate in various chemical reactions, such as esterification or amidation, allowing for further functionalization and derivatization to tailor specific biological activities.

In terms of synthetic chemistry, 4-(Methylsulfanyl)-2-(2-phenylethenesulfonamido)butanoic acid represents an intriguing target for methodological innovation. The synthesis of this compound involves multi-step organic transformations, including sulfonylation reactions, nucleophilic substitutions, and protection-deprotection strategies. Recent research has focused on optimizing these synthetic routes to improve yield, purity, and scalability. For example, transition-metal-catalyzed cross-coupling reactions have been explored as efficient tools for constructing the carbon-sulfur and carbon-nitrogen bonds present in this molecule. Such advancements not only facilitate access to this compound but also contribute to broader synthetic methodologies applicable to other complex sulfonamide derivatives.

The biological significance of 4-(Methylsulfanyl)-2-(2-phenylethenesulfonamido)butanoic acid has been investigated in several contexts. One notable area of interest is its potential as an intermediate in the synthesis of bioactive molecules targeting metabolic pathways. Sulfonamides have been shown to modulate enzymes involved in glucose metabolism, lipogenesis, and amino acid biosynthesis. By incorporating this compound into drug candidates, researchers aim to develop treatments for metabolic disorders such as diabetes and obesity. Additionally, its structural features make it a valuable scaffold for designing molecules with anti-inflammatory properties.

Another emerging application lies in its role as a precursor for photoactivatable probes used in biochemical research. The aromatic ring system and sulfonamide functionality allow for selective photochemical modifications, enabling researchers to study protein-protein interactions or enzyme mechanisms with high precision. Such probes are indispensable tools in drug discovery pipelines, where understanding molecular interactions at a detailed level is crucial for optimizing lead compounds.

The pharmacokinetic profile of 4-(Methylsulfanyl)-2-(2-phenylethenesulfonamido)butanoic acid is also an area of active investigation. Computational modeling techniques have been employed to predict how structural modifications influence absorption, distribution, metabolism, excretion (ADME), and toxicity (ADMET). These studies provide critical insights into optimizing drug-like properties before proceeding to experimental validation. For instance, virtual screening approaches have identified derivatives with improved oral bioavailability or prolonged half-life by fine-tuning hydrophobicity and polar surface area.

In conclusion,4-(Methylsulfanyl)-2-(2-phenylethenesulfonamido)butanoic acid (CAS No. 1008200-40-5) stands as a versatile chemical entity with broad implications across pharmaceutical research and industrial applications. Its unique structural composition—featuring a methylsulfanyl, phenylethene sulfonamido, and butanoic acid moiety—enables diverse biological functions while offering synthetic flexibility through multiple reaction pathways. As ongoing research continues to uncover new therapeutic applications and refine synthetic methodologies,this compound will undoubtedly remain at forefrontof innovationin both academicand industrialsettings.